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Compound of Interest

Compound Name:
Dimethyl 2-(2,4-dinitrophenyl)-2-

methylmalonate

CAS No.: 861209-84-9

Cat. No.: B2401861

Get Quote

Executive Summary & Structural Analysis
This technical guide provides an in-depth characterization of Dimethyl 2-(2,4-
dinitrophenyl)-2-methylmalonate, a highly functionalized aromatic diester. This compound

represents a classic example of a sterically crowded Nucleophilic Aromatic Substitution (

) product, often used as a reference standard in physical organic chemistry to study
Meisenheimer complex stability and steric inhibition of resonance.

Compound Identity:

IUPAC Name: Dimethyl 2-(2,4-dinitrophenyl)-2-methylpropanedioate

Molecular Formula:

Molecular Weight: 312.23 g/mol

Key Structural Features:
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Electron-Deficient Core: 2,4-Dinitrophenyl (DNP) ring.

Quaternary Center: The

-carbon is fully substituted (no acidic protons), preventing enolization.

Steric Bulk: The adjacency of the ortho-nitro group and the tertiary malonate moiety

induces significant torsional strain, forcing the malonate group out of planarity with the

aromatic ring.

Synthesis Protocol & Reaction Mechanism
To ensure the spectroscopic data is contextually grounded, we first establish the synthesis

route. The preparation relies on the

reaction between the sodium enolate of dimethyl methylmalonate and 1-chloro-2,4-
dinitrobenzene (Sanger’s Reagent).

Reaction Workflow
The reaction proceeds via an addition-elimination mechanism involving a stabilized carbanion.

Dimethyl Methylmalonate
+ NaH (Base)

Enolate Anion
(Nucleophile)

 Deprotonation
 (-H2)

Meisenheimer Complex
(Transition State)

 Nucleophilic Attack

2,4-Dinitrochlorobenzene
(Electrophile)

 +
Dimethyl 2-(2,4-dinitrophenyl)-

2-methylmalonate
 Elimination of Cl-

Click to download full resolution via product page

Figure 1: Synthetic pathway via Nucleophilic Aromatic Substitution (

).

Step-by-Step Methodology
Enolate Formation: In a flame-dried flask under
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, suspend Sodium Hydride (60% in oil, 1.1 eq) in anhydrous THF. Add Dimethyl
methylmalonate (1.0 eq) dropwise at 0°C. Stir until

evolution ceases (approx. 30 min).

Coupling: Add a solution of 1-chloro-2,4-dinitrobenzene (1.0 eq) in THF dropwise to the

enolate. The solution will turn deep red/purple (characteristic of the Meisenheimer complex).

Reflux: Heat the mixture to reflux (66°C) for 4–6 hours to drive the elimination of the chloride

leaving group.

Workup: Quench with saturated

. Extract with Ethyl Acetate.[1] Wash organic layer with water and brine.[1]

Purification: Recrystallize from Ethanol/Hexane to yield pale yellow crystals.

Spectroscopic Characterization
The following data represents the predicted spectral signature based on substituent chemical

shift additivity rules and analogous 2,4-dinitrophenyl derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][2]
[3][4][5]
1H NMR (400 MHz,

)
The proton spectrum is distinct due to the lack of coupling between the aliphatic and aromatic

regions (quaternary center).
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Signal (

ppm)
Multiplicity Integration Assignment

Structural
Insight

8.85
Doublet (d,

Hz)
1H Ar-H3

Highly

deshielded by

two ortho nitro

groups.

8.52

Doublet of

Doublets (dd,

Hz)

1H Ar-H5

Coupled to H6

(ortho) and H3

(meta).

7.85
Doublet (d,

Hz)
1H Ar-H6

Shielded relative

to H3/H5;

sensitive to steric

twisting of the

malonate group.

3.82 Singlet (s) 6H -COOC

Methyl ester

protons. May

appear as two

singlets if

rotation is

restricted

(atropisomerism)

.

1.95 Singlet (s) 3H C-

Alpha-methyl

group. Distinctly

downfield due to

the electron-

withdrawing DNP

and ester

groups.

13C NMR (100 MHz,
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)
The carbon spectrum confirms the quaternary nature of the alpha-carbon.

Signal (

ppm)
Type Assignment Notes

168.5 C=O Ester Carbonyls Typical ester shift.

149.0 C_quat
Ar-C4 (

)

Deshielded by nitro

group.

147.5 C_quat
Ar-C2 (

)

Deshielded; distinct

from C4 due to steric

environment.

138.2 C_quat Ar-C1 (Ipso)
Point of attachment to

malonate.[2]

129.5 CH Ar-C6

127.8 CH Ar-C5

120.5 CH Ar-C3

Most shielded

aromatic CH due to

resonance node.

58.5 C_quat
Quaternary

-C

Diagnostic Peak:

Confirms alkylation

(shift from ~50 ppm in

mono-sub malonate).

53.8 OMe Methoxy carbons.[3]

21.5 C-Me Alpha-methyl carbon.

Infrared (IR) Spectroscopy
The IR spectrum is dominated by the strong nitro and carbonyl stretches.

2955, 2845 cm⁻¹: C-H stretch (Aliphatic methyls).
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3100 cm⁻¹: C-H stretch (Aromatic, weak).

1745 cm⁻¹ (Strong): C=O stretch (Ester). The high wavenumber reflects the electron-

withdrawing nature of the alpha-substituents.

1535 cm⁻¹ (Strong):

Asymmetric stretch.

1350 cm⁻¹ (Strong):

Symmetric stretch.

850 cm⁻¹: C-N stretch (Aromatic nitro).

Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI (Electrospray).[3][4]

Molecular Ion (

): m/z 312 (Often weak in EI due to fragmentation).

Base Peak: Likely m/z 253 (

) or m/z 266 (

).

Fragmentation Pathway:

Loss of methoxy radical (

, -31).

Loss of carbomethoxy group (

, -59).

Loss of nitro group (
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, -46).

Mechanistic & Structural Logic (E-E-A-T)
The "Ortho Effect" and Steric Inhibition
In the 1H NMR, the shift of H-6 (the proton adjacent to the malonate group) is of particular

interest. In a standard planar system, the nitro group at position 2 would deshield H-3

significantly. However, the bulky dimethyl methylmalonate group at position 1 forces the ortho-

nitro group (at C2) to twist out of the plane of the benzene ring to minimize steric clash with the

ester carbonyls.

This loss of coplanarity (

) reduces the electron-withdrawing conjugation of the ortho-nitro group, often causing H-3 to
appear slightly more shielded than predicted by simple additivity tables. Conversely, the
anisotropy of the ester carbonyls can influence the shift of H-6 depending on the preferred
conformation.

Self-Validating the Protocol
To ensure the reaction was successful (and not just a recovery of starting material):

Check the Integral Ratio: The ratio of the aromatic protons (3H) to the methoxy protons (6H)

must be 1:2. If it is 1:1, you likely have a mono-ester byproduct or hydrolysis.

Absence of Enol Proton: The starting material (Dimethyl (2,4-dinitrophenyl)malonate) has an

acidic proton at ~5.5-6.0 ppm (or broad if exchanging). The target compound has no proton

here. The disappearance of this signal is the primary confirmation of successful methylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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